Cas no 799269-66-2 (1H-1,2,4-Triazole, 3,5-dibromo-1-(2-methylpropyl)-)

• Product Name: 1H-1,2,4-Triazole, 3,5-dibromo-1-(2-methylpropyl)-
• CAS No: 799269-66-2
• MF: C₆H₉Br₂N₃
• MW: 282.963759183884
• MDL: MFCD16811099
• CID: 531431
• PubChem ID: 50999597
• Update Time: 2025-06-11

1H-1,2,4-Triazole, 3,5-dibromo-1-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole, 3,5-dibromo-1-(2-methylpropyl)-
• 3,5-dibromo-1-(2-methylpropyl)-1,2,4-triazole
• CC(C)CN1N=C(Br)N=C1Br
• 3,5-Dibromo-1-(2-methylpropyl)-1H-1,2,4-triazole
• OLZSOXYOAUGTLN-UHFFFAOYSA-N
• A1-04330
• SCHEMBL3194220
• DTXSID60679539
• 799269-66-2
• MFCD16811099
• 3,5-Dibromo-1-isobutyl-1H-1,2,4-triazole

• MDL： MFCD16811099
• Inchi： 1S/C6H9Br2N3/c1-4(2)3-11-6(8)9-5(7)10-11/h4H,3H2,1-2H3
• InChI Key： OLZSOXYOAUGTLN-UHFFFAOYSA-N
• SMILES： BrC1=NC(=NN1CC(C)C)Br

Computed Properties

• Exact Mass: 282.91427g/mol
• Monoisotopic Mass: 280.91632g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 1H-1,2,4-Triazole, 3,5-dibromo-1-(2-methylpropyl)-

3,5-Dibromo-1-(2-Methylpropyl)-1H-1,2,4-Triazole (CAS No. 799269-66-2): An Overview of a Promising Heterocyclic Compound

3,5-Dibromo-1-(2-Methylpropyl)-1H-1,2,4-triazole (CAS No. 799269-66-2) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of triazoles, which are known for their diverse biological activities and chemical reactivity. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of 3,5-dibromo-1-(2-methylpropyl)-1H-1,2,4-triazole.

Chemical Structure and Properties

The molecular formula of 3,5-dibromo-1-(2-methylpropyl)-1H-1,2,4-triazole is C₈H₁₀N₄Br₂, with a molecular weight of approximately 300.00 g/mol. The compound features a 1H-1,2,4-triazole ring substituted with two bromine atoms at the 3 and 5 positions and a 2-methylpropyl group at the 1 position. The presence of bromine atoms imparts significant halogen bonding capabilities to the molecule, which can influence its reactivity and interactions with other molecules.

The physical properties of 3,5-dibromo-1-(2-methylpropyl)-1H-1,2,4-triazole include a melting point of around 85°C and a boiling point of approximately 300°C under standard conditions. It is generally insoluble in water but shows good solubility in organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various chemical reactions and formulations.

Synthesis Methods

The synthesis of 3,5-dibromo-1-(2-methylpropyl)-1H-1,2,4-triazole can be achieved through several routes. One common method involves the reaction of 3,5-dibromopyrazole with an appropriate alkylating agent. For instance, the reaction of 3,5-dibromopyrazole with 2-bromobutane in the presence of a base such as potassium carbonate can yield the desired product. This reaction typically proceeds via an SN₂ mechanism and requires careful control of reaction conditions to ensure high yields and purity.

An alternative approach involves the cyclization of an appropriate precursor molecule. For example, the reaction of a substituted hydrazine with a nitrile can lead to the formation of a triazole ring. In this case, the use of a brominated nitrile and an alkylated hydrazine can result in the formation of 3,5-dibromo-1-(2-methylpropyl)-1H-1,2,4-triazole. This method offers flexibility in terms of substituent variation and can be adapted to produce a range of related compounds.

Biological Activity and Applications

The biological activity of triazoles has been extensively studied due to their potential as pharmaceutical agents. Triazoles are known for their antifungal properties and have been used in the development of drugs such as fluconazole and itraconazole. However, the specific biological activity of 3,5-dibromo-1-(2-methylpropyl)-1H-1,2,4-triazole has not been fully elucidated yet.

Recent research has shown that triazoles with halogen substituents exhibit enhanced biological activity due to their ability to form halogen bonds with biological targets. This property makes them promising candidates for drug discovery and development. For instance, studies have demonstrated that halogenated triazoles can inhibit specific enzymes involved in disease pathways. The bromine atoms in 3,5-dibromo-1-(2-methylpropyl)-1H-1,2,4-triazole may contribute to its potential as an inhibitor or modulator of biological processes.

In addition to pharmaceutical applications, triazoles are also used in materials science due to their thermal stability and reactivity. The presence of bromine atoms can enhance the flame retardant properties of materials containing these compounds. Therefore, 3,5-dibromo-1-(2-methylpropyl)-1H-1,2,4-triazole may find applications in the development of flame retardant polymers and coatings.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While specific safety data for 3,5-dibromo-1-(2-methylpropyl)-1H-1,2,4-triazole may not be widely available yet due to its relatively recent discovery and limited commercial use, general precautions should be taken when working with this compound. It is advisable to handle it in a well-ventilated area and use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

The potential environmental impact of this compound should also be considered during its synthesis and application. Proper waste disposal methods should be followed to minimize any adverse effects on ecosystems.

FUTURE DIRECTIONS AND CONCLUSIONS

The study of heterocyclic compounds like 3,5-dibromo-1-(2-methylpropyl)-1H-1,2,4-triazole continues to be an active area of research due to their diverse applications in pharmaceuticals and materials science. Future studies may focus on optimizing synthesis methods to improve yields and purity while exploring new biological activities through targeted screening assays.

In conclusion, 3，5-dibromo-1-(2-methylpropyl)-1H-1，2，4-triazole (CAS No. 799269-66-2) represents a promising heterocyclic compound with unique chemical properties that warrant further investigation. Its potential applications in drug discovery and materials science make it an exciting subject for ongoing research.